Cas no 2891599-26-9 ((3-Methoxypyrazin-2-yl)methanamine;2,2,2-trifluoroacetic acid)

• Product Name: (3-Methoxypyrazin-2-yl)methanamine;2,2,2-trifluoroacetic acid
• CAS No: 2891599-26-9
• MF: C₈H₁₀F₃N₃O₃
• MW: 253.178512096405
• CID: 6801138
• PubChem ID: 168432798
• Update Time: 2025-07-22

(3-Methoxypyrazin-2-yl)methanamine;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• (3-methoxypyrazin-2-yl)methanamine;2,2,2-trifluoroacetic acid
• 2891599-26-9
• (3-Methoxypyrazin-2-yl)methanamine 2,2,2-trifluoroacetate
• F93583
• (3-METHOXYPYRAZIN-2-YL)METHANAMINE 2,2,2-TRIFLUOROACETIC ACID
• PS-18442
• (3-Methoxypyrazin-2-yl)methanamine;2,2,2-trifluoroacetic acid

• Inchi： 1S/C6H9N3O.C2HF3O2/c1-10-6-5(4-7)8-2-3-9-6;3-2(4,5)1(6)7/h2-3H,4,7H2,1H3;(H,6,7)
• InChI Key： RMGMZOXHHIIQNJ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O(C)C1C(CN)=NC=CN=1

Computed Properties

• Exact Mass: 253.06742568g/mol
• Monoisotopic Mass: 253.06742568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.3Ų

Additional information on (3-Methoxypyrazin-2-yl)methanamine;2,2,2-trifluoroacetic acid

Comprehensive Analysis of (3-Methoxypyrazin-2-yl)methanamine;2,2,2-trifluoroacetic acid (CAS No. 2891599-26-9)

The compound (3-Methoxypyrazin-2-yl)methanamine;2,2,2-trifluoroacetic acid (CAS No. 2891599-26-9) is a chemically synthesized derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a methoxypyrazine core with a trifluoroacetic acid moiety, makes it a versatile intermediate for developing novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate specific biological pathways.

In recent years, the demand for pyrazine derivatives has surged due to their role in designing small-molecule inhibitors and ligands for therapeutic targets. The 3-methoxypyrazin-2-yl group in this compound is a critical pharmacophore, often associated with enhanced binding affinity and metabolic stability. Meanwhile, the trifluoroacetic acid component contributes to improved solubility and bioavailability, addressing common challenges in formulation development. These attributes align with current trends in precision medicine and structure-activity relationship (SAR) optimization.

From a synthetic chemistry perspective, CAS No. 2891599-26-9 exemplifies the growing focus on heterocyclic building blocks for high-throughput screening. Its compatibility with modern cross-coupling reactions and click chemistry techniques makes it a valuable tool for combinatorial libraries. Industry professionals frequently search for scalable synthesis protocols and purity validation methods for this compound, reflecting its industrial relevance.

Environmental and regulatory considerations also play a role in its application. The compound's low ecotoxicity profile and compliance with green chemistry principles have been highlighted in recent studies. This aligns with the broader shift toward sustainable chemical production, a topic dominating academic and industrial discourse. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to characterize its stability under various conditions.

Emerging applications in flavor and fragrance industries further expand its commercial potential. The methoxypyrazine scaffold is known for contributing earthy, nutty notes, making it a candidate for food additive formulations. However, rigorous safety assessments and regulatory approvals remain prerequisites for such uses, underscoring the need for interdisciplinary collaboration.

In summary, (3-Methoxypyrazin-2-yl)methanamine;2,2,2-trifluoroacetic acid represents a multifaceted compound bridging medicinal chemistry, material science, and industrial applications. Its continued study promises to unlock innovations aligned with global priorities like drug development efficiency and environmental sustainability.